1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C15H21FN2O/c1-15(2,3)14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11H2,1-3H3
• InChI Key: BFGGTKLTRXHDNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in the field of medicinal chemistry. DFPP has shown promising results in various scientific research applications, including the treatment of neurological disorders and cancer.

Mechanism of Action

1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine exerts its biological effects by binding to specific receptors in the brain and other tissues. It has been found to have high affinity for the MAO-B enzyme, which is responsible for the breakdown of dopamine. By inhibiting the activity of MAO-B, this compound increases the levels of dopamine in the brain, which can improve motor function and cognitive performance. This compound also induces cell death in cancer cells by activating apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of MAO-B activity, the increase in dopamine levels in the brain, and the induction of cell death in cancer cells. This compound has also been found to have antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for specific receptors. However, this compound also has some limitations, such as its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of 1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine, including the development of new synthetic methods for its production, the investigation of its potential use in the treatment of other neurological disorders, and the exploration of its mechanisms of action in cancer cells. Further studies are also needed to determine the optimal dosage and administration route for this compound, as well as its potential side effects and toxicity in humans.

Synthesis Methods

1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 4-fluoroaniline with 2,2-dimethylpropanoic anhydride, followed by the reaction of the resulting product with piperazine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-4-(4-fluorophenyl)piperazine has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been found to have neuroprotective effects by inhibiting the activity of monoamine oxidase-B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. This compound has also been shown to have anti-cancer properties by inducing cell death in cancer cells.